Cas no 1021188-25-9 ((6E,8Z)-5-Oxo-6,8-octadecadienoic Acid)

• Product Name: (6E,8Z)-5-Oxo-6,8-octadecadienoic Acid
• CAS No: 1021188-25-9
• MF: C₁₈H₃₀O₃
• MW: 294.429006099701
• CID: 1062924
• Update Time: 2025-05-04

(6E,8Z)-5-Oxo-6,8-octadecadienoic Acid Chemical and Physical Properties

Names and Identifiers

• (6E,8Z)-5-Oxo-6,8-octadecadienoic Acid
• (6E,8Z)-5-Oxo-6,8-oc
• (6E,8Z)-5-oxooctadeca-6,8-dienoic acid
• 5-oxo-ODE
• 5-Oxo-(6E,8Z)-octadecadienoic Acid

• Inchi： 1S/C18H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-14-17(19)15-13-16-18(20)21/h10-12,14H,2-9,13,15-16H2,1H3,(H,20,21)/b11-10-,14-12+
• InChI Key： YVWMHFYOIJMUMN-HSINTONASA-N
• SMILES： O=C(/C=C/C=C\CCCCCCCCC)CCCC(=O)O

Experimental Properties

• Density: 0.966±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.016 g/l) (25 º C),

Additional information on (6E,8Z)-5-Oxo-6,8-octadecadienoic Acid

(6E,8Z)-5-Oxo-6,8-octadecadienoic Acid (CAS No. 1021188-25-9): A Comprehensive Overview

(6E,8Z)-5-Oxo-6,8-octadecadienoic Acid (CAS No. 1021188-25-9) is a specialized organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmacology. This compound is a member of the oxo-fatty acid family and is characterized by its unique structural features, including a keto group and two double bonds in the E and Z configurations. The compound's molecular formula is C₁₈H₃₂O₃, and it has a molecular weight of 296.44 g/mol.

The chemical structure of (6E,8Z)-5-Oxo-6,8-octadecadienoic Acid plays a crucial role in its biological activities and potential applications. The presence of the keto group and the specific double bond configurations (E at position 6 and Z at position 8) contribute to its unique properties. These structural features make it an interesting subject for research in various areas, including lipid metabolism, inflammation, and cell signaling.

Recent studies have highlighted the biological significance of (6E,8Z)-5-Oxo-6,8-octadecadienoic Acid. One notable area of research is its role in lipid metabolism. This compound has been shown to influence the metabolism of fatty acids in cells, potentially affecting energy production and storage. For instance, a study published in the Journal of Lipid Research demonstrated that (6E,8Z)-5-Oxo-6,8-octadecadienoic Acid can modulate the expression of genes involved in fatty acid oxidation and synthesis.

In addition to its metabolic effects, (6E,8Z)-5-Oxo-6,8-octadecadienoic Acid has also been investigated for its anti-inflammatory properties. Inflammatory responses are critical in various diseases, including cardiovascular diseases, diabetes, and neurodegenerative disorders. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). A study published in the Inflammation Research journal reported that treatment with (6E,8Z)-5-Oxo-6,8-octadecadienoic Acid reduced inflammation in both in vitro and in vivo models.

The cell signaling pathways influenced by (6E,8Z)-5-Oxo-6,8-octadecadienoic Acid are another area of active research. This compound has been found to interact with various signaling molecules and receptors, potentially modulating cellular responses to external stimuli. For example, it has been shown to activate peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid metabolism and inflammation. A study published in the Biochemical Journal detailed how (6E,8Z)-5-Oxo-6,8-octadecadienoic Acid activates PPARα and PPARγ, leading to changes in gene expression profiles associated with these pathways.

The pharmacological potential of (6E,8Z)-5-Oxo-6,8-octadecadienoic Acid is being explored for various therapeutic applications. Given its anti-inflammatory properties and ability to modulate lipid metabolism, this compound holds promise for treating conditions such as metabolic syndrome, obesity-related disorders, and chronic inflammatory diseases. Preclinical studies have shown promising results in animal models, suggesting that further clinical trials may be warranted.

In terms of synthesis, several methods have been developed to produce (6E,8Z)-5-Oxo-6,8-octadecadienoic Acid. These methods often involve multi-step chemical reactions to introduce the keto group and achieve the desired double bond configurations. One common approach involves the oxidation of a precursor fatty acid followed by selective reduction and isomerization steps. The choice of synthetic route depends on factors such as yield, purity requirements, and cost-effectiveness.

The analytical techniques used to characterize (6E,8Z)-5-Oxo-6,8-octadecadienoic Acid are essential for ensuring its quality and purity. High-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed for this purpose. These techniques provide detailed information about the compound's structure and purity levels.

In conclusion, (6E,8Z)-5-Oxo-6,8-octadecadienoic Acid (CAS No. 1021188-25-9) is a multifaceted compound with significant potential in various scientific and medical applications. Its unique chemical structure contributes to its biological activities in lipid metabolism, inflammation modulation, and cell signaling pathways. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.